![molecular formula C14H11ClO3 B442407 4-[(2-Chlorophenoxy)methyl]benzoic acid CAS No. 149288-38-0](/img/structure/B442407.png)
4-[(2-Chlorophenoxy)methyl]benzoic acid
Overview
Description
“4-[(2-Chlorophenoxy)methyl]benzoic acid” is a chemical compound with the molecular formula C14H11ClO3 . It is related to benzoic acid, which is a fungistatic compound widely used as a food preservative .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, “2-(4-Chlorophenoxymethyl)-benzoyl chloride” was prepared by refluxing acid with thionyl chloride, using anhydrous 1,2-dichlorethane as the reaction medium .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[(2-Chlorophenoxy)methyl]benzoic acid” can be inferred from its molecular formula, C14H11ClO3 . Detailed properties such as density, boiling point, vapor pressure, and others would require experimental determination .
Scientific Research Applications
Analysis of Herbicides in Water : Catalina et al. (2000) developed a method for analyzing chlorophenoxy acid herbicides in water. They optimized a methylation reaction for simultaneous determination of various chlorophenoxy acids, including 4-[(2-Chlorophenoxy)methyl]benzoic acid derivatives, demonstrating the importance of these compounds in environmental monitoring and herbicide analysis (Catalina, Dallüge, Vreuls, & Brinkman, 2000).
Degradation of Chlorophenols : Sharma, Mukhopadhyay, & Murthy (2012) investigated the degradation of 4-chlorophenol, a related compound, using organic oxidants and UV irradiation. This study highlights the environmental relevance of chlorophenoxy derivatives in pollution control and wastewater treatment (Sharma, Mukhopadhyay, & Murthy, 2012).
Plant Growth Regulation : Pybus et al. (1959) studied the physiological activity of chloro- and methyl-substituted phenoxyacetic and benzoic acids, including compounds similar to 4-[(2-Chlorophenoxy)methyl]benzoic acid, in plant growth. Their work provides insight into the agricultural applications of these compounds (Pybus, Smith, Wain, & Wightman, 1959).
Detoxification in Plants : Collet & Pont (1978) explored the detoxification of a related herbicide in wheat, suggesting mechanisms of plant resistance to chlorophenoxy compounds. This research is relevant to understanding how plants interact with and detoxify such herbicides (Collet & Pont, 1978).
Doping in Polyaniline Synthesis : Amarnath & Palaniappan (2005) reported on the use of benzoic acid and its derivatives, including 2-chlorobenzoic acid, for doping polyaniline. This work is significant in the field of conductive polymers and materials science (Amarnath & Palaniappan, 2005).
Environmental Degradation Studies : Sirés et al. (2006) examined the electrochemical degradation of clofibric acid, a related compound, in water treatment processes. This study is relevant for understanding the environmental fate and treatment of chlorophenoxy acids (Sirés et al., 2006).
properties
IUPAC Name |
4-[(2-chlorophenoxy)methyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3/c15-12-3-1-2-4-13(12)18-9-10-5-7-11(8-6-10)14(16)17/h1-8H,9H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJDZJDKPESDFTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC2=CC=C(C=C2)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Chlorophenoxy)methyl]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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